17alpha-Iodoethynylestradiol

• CAS No.: 70761-64-7
• Molecular Formula: C20H23IO2
• Molecular Weight: 422.3 g/mol
• IUPAC Name: (8R,9S,13S,14S)-17-(2-iodoethynyl)-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• InChI: InChI=1S/C20H23IO2/c1-19-8-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(19)7-9-20(19,23)10-11-21/h3,5,12,16-18,22-23H,2,4,6-9H2,1H3/t16-,17-,18+,19+,20?/m1/s1
• InChI Key: BFZXFQZXTCAFIG-WYGKVCCSSA-N
• SMILES: CC12CCC3C(C1CCC2(C#CI)O)CCC4=C3C=CC(=C4)O
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2(C#CI)O)CCC4=C3C=CC(=C4)O
• Synonyms: 17 alpha-iodoethynylestradiol; I-EE2

Description

17alpha-Iodoethynylestradiol is a synthetic steroidal estrogen derivative characterized by an iodoethynyl (-C≡CI) substituent at the 17-alpha position of the estradiol backbone.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

Key structural differences among 17alpha-Iodoethynylestradiol and related compounds include:

Compound	Molecular Formula	Molecular Weight (g/mol)	17-Substituent
17alpha-Iodoethynylestradiol*	C₁₈H₂₃IO₂	~421.9	Iodoethynyl (-C≡CI)
17-alpha-Estradiol	C₁₈H₂₄O₂	272.4	Hydroxyl (-OH)
Ethinylestradiol	C₂₀H₂₄O₂	296.4	Ethynyl (-C≡CH)
17α-Dihydroequilenin	C₁₈H₂₀O₂	268.35	Ethynyl (-C≡CH)

*Calculated based on ethinylestradiol’s structure (C₂₀H₂₄O₂, ) with iodine substitution.

Data Tables

Table 1: Structural and Functional Comparison

Parameter	17alpha-Iodoethynylestradiol	17-alpha-Estradiol	Ethinylestradiol
Molecular Weight	421.9	272.4	296.4
Estrogenic Potency	Hypothetically low	25x weaker than beta	High (contraceptive)
Primary Use	Research/therapeutic探索	Androgenetic alopecia	Oral contraceptives
Carcinogenicity	Unknown	None reported	Category 1A

Discussion of Research Findings

• Ethinylestradiol : Analytical methods (e.g., HPLC-MS) are critical due to its ultra-trace plasma levels. Derivatization with dansyl chloride enhances detection sensitivity .
• 17-alpha-Estradiol : Its weak ER binding allows selective 5-alpha reductase inhibition without systemic estrogenic effects, making it suitable for topical alopecia treatments .